2-(2,3-dihydro-1H-inden-1-yl)-4,5,6,7-tetrafluoroisoindole-1,3-dione

• Molecular Formula: C17H9F4NO2
• Molecular Weight: 335.25 g/mol
• IUPAC Name: 2-(2,3-dihydro-1H-inden-1-yl)-4,5,6,7-tetrafluoroisoindole-1,3-dione
• InChI: InChI=1S/C17H9F4NO2/c18-12-10-11(13(19)15(21)14(12)20)17(24)22(16(10)23)9-6-5-7-3-1-2-4-8(7)9/h1-4,9H,5-6H2
• InChI Key: DJSKYZPZDYNMTH-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=CC=CC=C2C1N3C(=O)C4=C(C3=O)C(=C(C(=C4F)F)F)F

Description

ICX5600146 is a compound of significant interest in various scientific fields due to its unique chemical properties and potential applications

Chemical Reactions Analysis

ICX5600146 undergoes various types of chemical reactions, including oxidation, reduction, and substitution. Common reagents and conditions used in these reactions include boron, nitrogen, and oxygen atoms, which fragment in a specific and selective manner by mass spectrometry . The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

ICX5600146 has a wide range of scientific research applications. In chemistry, it is used for its unique reactivity and ability to form stable compounds. In biology, it has potential applications in drug development and biochemical research. In medicine, ICX5600146 is being studied for its potential therapeutic effects and mechanisms of action. Industrial applications include its use in the production of various chemical products and materials .

Comparison with Similar Compounds

ICX5600146 can be compared with other similar compounds to highlight its uniqueness. Similar compounds include those with similar structural features or chemical properties. For example, compounds with similar 2-dimensional (2-D) and 3-dimensional (3-D) neighboring sets in the PubChem database can be considered similar . ICX5600146’s specific reactivity and applications make it a unique compound in its own right.